Tert-butyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate
Overview
Description
Tert-butyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate is a chemical compound with the molecular formula C15H22N2O3 . It has a molecular weight of 278.35 . It is a solid substance and is also known as Olaparib Impurity 7 .
Synthesis Analysis
The synthesis of this compound involves several steps. In one method, 4-hydroxyphenylpiperazine is reacted with NaOH and di-tert-butyl dicarbonate. The reaction mixture is stirred at room temperature overnight, and the product is collected as a tan solid . Another method involves the use of triethylamine and di-tert-butyl dicarbonate in dichloromethane or tetrahydrofuran .Molecular Structure Analysis
The molecular structure of this compound has been confirmed by various spectroscopic studies, including FT-IR, 1H & 13C NMR, and LCMS . Single crystal X-ray diffraction analysis has also been used to further confirm the structure .Physical And Chemical Properties Analysis
This compound is a solid substance . It should be stored in a sealed container in a dry environment at room temperature .Scientific Research Applications
Synthesis and Characterization
Tert-butyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate and its derivatives are primarily studied for their synthesis and structural characterization. For instance, Sanjeevarayappa et al. (2015) synthesized a related compound using condensation reactions and characterized it through various spectroscopic methods and X-ray diffraction studies. The compound exhibited moderate anthelmintic activity but poor antibacterial activity (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015). Similarly, Kulkarni et al. (2016) synthesized derivatives of N-Boc piperazine and analyzed their molecular structures through X-ray diffraction and Hirshfeld surface analysis, finding them to have moderate antibacterial and antifungal activities (Kulkarni et al., 2016).
Pharmacological Core and Biological Evaluation
Some derivatives of this compound serve as pharmacologically useful cores. Gumireddy et al. (2021) demonstrated the synthesis of a sterically congested piperazine derivative with potential pharmacological applications (Gumireddy et al., 2021). Another study by Yang et al. (2021) focused on tert-butyl 4-(4-nitrophenyl)piperazine-1-carboxylate, providing insights into its molecular structure and stability using density functional theory (DFT) calculations (Yang et al., 2021).
Anticorrosive Behavior
The anticorrosive behavior of novel tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate for carbon steel in acidic environments was investigated by Praveen et al. (2021). This compound showed high inhibition efficiency against corrosion, highlighting its potential as a corrosion inhibitor (Praveen et al., 2021).
Crystal Structure and Molecular Interactions
Studies on the crystal and molecular structure of tert-butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate by Mamat et al. (2012) revealed typical bond lengths and angles, providing fundamental insights into the molecular architecture of such compounds (Mamat, Flemming, & Köckerling, 2012).
Safety and Hazards
properties
IUPAC Name |
tert-butyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O3/c1-15(2,3)20-14(19)17-10-8-16(9-11-17)12-4-6-13(18)7-5-12/h4-7,18H,8-11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEHWSWXESXPBOS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=C(C=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80470641 | |
Record name | tert-Butyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80470641 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
158985-25-2 | |
Record name | tert-Butyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80470641 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(4-Hydroxy-phenyl)-piperazine-1-carboxylic acid tert-butyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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